Cas no 949100-23-6 (N,N-Dimethyl-1-(5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl)methanamine)

• Product Name: N,N-Dimethyl-1-(5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl)methanamine
• CAS No: 949100-23-6
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 1023711
• PubChem ID: 46835760
• Update Time: 2025-06-06

N,N-Dimethyl-1-(5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl)methanamine
• N,N-Dimethyl-1-(5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl)methamine
• N,N-dimethyl-5-(4-piperidinyl)-1,3,4-Oxadiazole-2-methanamine
• N,N-Dimethyl-1-[5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl]methanamine
• AKOS015850691
• N,N-dimethyl-1-(5-piperidin-4-yl-1,3,4-oxadiazol-2-yl)methanamine
• AMY36695
• dimethyl({[5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl]methyl})amine
• 949100-23-6
• N,N-dimethyl(5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl)methanamine
• FT-0682543
• DTXSID30676570
• DB-031981

• MDL： MFCD11973742
• Inchi： 1S/C10H18N4O/c1-14(2)7-9-12-13-10(15-9)8-3-5-11-6-4-8/h8,11H,3-7H2,1-2H3
• InChI Key： YDDCXJLDQCZFSN-UHFFFAOYSA-N
• SMILES： O1C(CN(C)C)=NN=C1C1CCNCC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 54.2Ų

N,N-Dimethyl-1-(5-(piperidin-4-yl)-1,3,4-oxadiazol-2-yl)methanamine Security Information

• HazardClass：IRRITANT